Cas no 1216593-94-0 (5-(4-fluorophenyl)-3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazole)

• Product Name: 5-(4-fluorophenyl)-3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazole
• CAS No: 1216593-94-0
• MF: C₁₇H₁₆FN₃O₃
• MW: 329.325647354126
• CID: 5231235
• Update Time: 2025-07-01

5-(4-fluorophenyl)-3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)-3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazole
• BB 0241462
• 5-(4-Fluoro-phenyl)-3-(3,4,5-trimethoxy-phen yl)-1H-[1,2,4]triazole
• 5-(4-Fluoro-phenyl)-3-(3,4,5-trimethoxy-phenyl)-1H-[1,2,4]triazole

• Inchi： 1S/C17H16FN3O3/c1-22-13-8-11(9-14(23-2)15(13)24-3)17-19-16(20-21-17)10-4-6-12(18)7-5-10/h4-9H,1-3H3,(H,19,20,21)
• InChI Key： FOHJRTHNDWGGJK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1NN=C(C2C=C(C(=C(C=2)OC)OC)OC)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 381
• XLogP3: 3.3
• Topological Polar Surface Area: 69.3

Additional information on 5-(4-fluorophenyl)-3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazole

Introduction to 5-(4-fluorophenyl)-3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazole (CAS No. 1216593-94-0)

5-(4-fluorophenyl)-3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazole is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the triazole class, which is well-known for its broad spectrum of applications in medicinal chemistry. The molecular structure of this compound features a triazole ring substituted with a 4-fluorophenyl group at the 5-position and a 3,4,5-trimethoxyphenyl group at the 3-position. Such structural motifs are often explored for their ability to modulate biological targets, making this compound a promising candidate for further investigation.

The chemical formula of 5-(4-fluorophenyl)-3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazole can be represented as C₁₇H₁₇FN₄O₃. The presence of fluorine and methoxy groups introduces electronic and steric effects that can influence the compound's interactions with biological targets. These substituents are frequently employed in drug design to enhance binding affinity and selectivity. The triazole ring itself is a key pharmacophore in many drugs, contributing to their pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the potential biological activities of this compound with greater accuracy. Studies suggest that 5-(4-fluorophenyl)-3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazole may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. This is particularly relevant given the increasing interest in developing novel therapeutics for chronic inflammatory diseases.

In addition to its potential anti-inflammatory properties, this compound has also been investigated for its antimicrobial activity. The structural features of the triazole ring and the aromatic substituents are known to interact with bacterial cell walls and enzymes, disrupting essential metabolic processes. Preliminary experiments have shown promising results in vitro against several Gram-positive bacteria, indicating that this compound could serve as a lead structure for developing new antibiotics.

The synthesis of 5-(4-fluorophenyl)-3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group modifications. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluorophenyl and trimethoxyphenyl groups efficiently.

From a pharmacokinetic perspective, the presence of hydrophobic aromatic rings suggests that this compound may have moderate oral bioavailability. However, further studies are needed to assess its metabolic stability and potential for drug-drug interactions. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used to analyze the compound's purity and degradation products.

The safety profile of 5-(4-fluorophenyl)-3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazole is still under evaluation. Initial toxicology studies have not revealed significant adverse effects at tested doses; however, long-term studies are necessary to fully understand its safety margins. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance the development of this compound from preclinical stages to clinical trials.

One of the most exciting aspects of this research is the potential for structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule while keeping other substituents constant, researchers can identify which structural features contribute most to biological activity. This approach has been instrumental in optimizing drug candidates for various therapeutic indications.

The integration of machine learning algorithms into drug discovery has also accelerated the process of identifying promising candidates like 5-(4-fluorophenyl)-3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazole. These algorithms can predict binding affinities and other pharmacokinetic properties based on large datasets of known compounds. Such computational tools not only save time but also provide insights into rational drug design strategies.

In conclusion,5-(4-fluorophenyl)-3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazole represents a fascinating subject of study in medicinal chemistry due to its unique structure and potential biological activities. Further research is warranted to explore its therapeutic applications fully. As our understanding of biological pathways continues to expand,this compound could play a significant role in developing novel treatments for various diseases.